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Compound of Interest

Compound Name: Metam

Cat. No.: B094612 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling of chemicals is paramount. This guide provides immediate, essential safety

and logistical information for managing Metam (Metam sodium and Metam potassium),

focusing on personal protective equipment (PPE), operational plans, and disposal protocols.

Adherence to these procedural steps is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) Requirements
Proper selection and use of PPE are the first line of defense against chemical exposure. The

following table summarizes the required PPE for handling Metam products.
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Operation Personal Protective Equipment (PPE)

Routine Handling & Mixing (Closed System)

- Long-sleeved shirt and long pants[1] -

Chemical-resistant gloves (e.g., barrier laminate

or Viton ≥14 mils)[2] - Chemical-resistant

apron[1] - Protective eyewear (safety glasses

with side shields or goggles)[1][3]

Routine Handling & Mixing (Open Container)

- Long-sleeved shirt and long pants[1] -

Coveralls[1] - Chemical-resistant gloves (e.g.,

barrier laminate or Viton ≥14 mils)[2] -

Chemical-resistant apron[1] - Chemical-resistant

footwear[1] - Protective eyewear (safety glasses

with side shields or goggles)[1][3]

Spill Cleanup

- Full-face respirator with an organic vapor

cartridge and a pre-filter approved for

pesticides[1][4] - Chemical-resistant coveralls[1]

- Chemical-resistant gloves[1] - Chemical-

resistant footwear[1] - Chemical-resistant

apron[1] - Protective eyewear (face-shield)[3]

Emergency Situations

- Positive pressure self-contained breathing

apparatus (SCBA)[5] - Chemical protective

clothing specifically recommended by the

manufacturer[5]

Note: Always inspect gloves prior to use and wash hands thoroughly after handling.[6][7]

Contaminated work clothing should not be allowed out of the workplace.[6]

Standard Operating Procedure for Handling Metam
This protocol outlines the step-by-step process for the safe handling of Metam in a laboratory

setting.

1. Preparation:

Ensure adequate ventilation, such as a chemical fume hood.[3][6]
Verify that an emergency eyewash station and safety shower are readily accessible.
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Assemble all necessary PPE as specified in the table above.
Have a chemical spill kit readily available.

2. Handling and Mixing:

Avoid all personal contact, including inhalation of vapors or mists.[3][8]
Do not eat, drink, or smoke in the handling area.[6][7]
When transferring liquids, use a closed system whenever possible to minimize exposure.[1]
If an open container must be used, perform the transfer within a well-ventilated area,
preferably a fume hood.
Avoid the formation of dust and aerosols.[6][7]

3. Storage:

Store Metam in a cool, dry, and well-ventilated place.[6]
Keep containers tightly closed when not in use.[6]
Store away from incompatible materials such as acids and oxidizing agents.[5][8] Contact
with acids liberates toxic gas.[3]

4. Disposal of Waste:

Dispose of contents and containers in accordance with local, state, and federal regulations.
[3]
Do not contaminate waterways or sewers with chemical waste.
Empty containers may contain residual product and should be handled with the same
precautions as the full container.[8]

Emergency Response: Metam Spill Cleanup
Prompt and appropriate action is crucial in the event of a chemical spill. The following workflow

outlines the procedure for a Metam spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://aeciph.com/sites/default/files/downloads/SDS%20Nemasol.pdf
https://datasheets.scbt.com/sc-235603.pdf
https://www.chemicalbook.com/msds/Metam-sodium.pdf
https://www.echemi.com/sds/potassiumn-methyldithiocarbamate-pid_Seven5148.html
https://journals.flvc.org/edis/article/download/118662/116586
https://www.chemicalbook.com/msds/Metam-sodium.pdf
https://www.echemi.com/sds/potassiumn-methyldithiocarbamate-pid_Seven5148.html
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.chemicalbook.com/msds/Metam-sodium.pdf
https://www.chemicalbook.com/msds/Metam-sodium.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Monopotassium-methyldithiocarbamate
https://datasheets.scbt.com/sc-235603.pdf
https://aeciph.com/sites/default/files/downloads/SDS%20Nemasol.pdf
https://aeciph.com/sites/default/files/downloads/SDS%20Nemasol.pdf
https://datasheets.scbt.com/sc-235603.pdf
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.benchchem.com/product/b094612?utm_src=pdf-body
https://www.benchchem.com/product/b094612?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. journals.flvc.org [journals.flvc.org]

2. epa.gov [epa.gov]

3. aeciph.com [aeciph.com]

4. migrantclinician.org [migrantclinician.org]

5. Monopotassium methyldithiocarbamate | KC2H4NS2 | CID 23690432 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. chemicalbook.com [chemicalbook.com]

7. echemi.com [echemi.com]

8. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Safeguarding Your Research: Essential Personal
Protective Equipment and Handling Protocols for Metam]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b094612#personal-protective-
equipment-for-handling-metam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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